97-05-2

2-Hydroxy-5-sulfobenzoic acid

In Stock

• CAS RN:
• 97-05-2

• Formula:
• C7H6O6S

• InChI:
• InChI=1S/C7H6O6S/c8-6-2-1-4(14(11,12)13)3-5(6)7(9)10/h1-3,8H,(H,9,10)(H,11,12,13)

• InChIKey:
• YCPXWRQRBFJBPZ-UHFFFAOYSA-N

• 5-Sulfosalicylic acid, also known as sulfosalicylate or salicylsulfonic acid, belongs to the class of organic compounds known as 3-sulfobenzoic acids. These are sulfobenzoic acid carrying the sulfonyl group at the 3-position of the benzene group. 5-Sulfosalicylic acid is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). 5-Sulfosalicylic acid has been found in human prostate tissue. 5-Sulfosalicylic acid can be biosynthesized from benzoic acid and phenol.
  5-sulfosalicylic acid is an arenesulfonic acid that is benzoic acid substituted by a hydroxy at position C-2 and a sulfo group at C-5. It has a role as a metabolite. It is an arenesulfonic acid, a member of benzoic acids and a member of phenols. It derives from a benzoic acid and a phenol.

2-(2-chlorophenyl)-N-(3,4-dimethylphenyl)quinoline-4-carboxamide

• CAS RN:
• 5697-05-2

• Formula:
• C24H19ClN2O

• InChI:
• InChI=1S/C24H19ClN2O/c1-15-11-12-17(13-16(15)2)26-24(28)20-14-23(19-8-3-5-9-21(19)25)27-22-10-6-4-7-18(20)22/h3-14H,1-2H3,(H,26,28)

• InChIKey:
• ZISFHZXYJBTZLN-UHFFFAOYSA-N

• 2-(2-chlorophenyl)-N-(3,4-dimethylphenyl)quinoline-4-carboxamide is a useful research compound. Its molecular formula is C24H19ClN2O and its molecular weight is 386.9 g/mol. The purity is usually 95%.

Ethyl 2-(4-oxo-3-phenylchromen-7-yl)oxyacetate

In Stock

• CAS RN:
• 5897-05-2

• Formula:
• C19H16O5

• InChI:
• InChI=1S/C19H16O5/c1-2-22-18(20)12-23-14-8-9-15-17(10-14)24-11-16(19(15)21)13-6-4-3-5-7-13/h3-11H,2,12H2,1H3

• InChIKey:
• JZIGHFPBSMTISM-UHFFFAOYSA-N

• Ethyl 2-(4-oxo-3-phenylchromen-7-yl)oxyacetate is a useful research compound. Its molecular formula is C19H16O5 and its molecular weight is 324.332. The purity is usually 95%.

Digoxigenin bisdigitoxoside

In Stock

• CAS RN:
• 5297-05-2

• Formula:
• C35H54O11

• InChI:
• InChI=1S/C35H54O11/c1-17-31(40)25(36)14-30(43-17)46-32-18(2)44-29(15-26(32)37)45-21-7-9-33(3)20(12-21)5-6-23-24(33)13-27(38)34(4)22(8-10-35(23,34)41)19-11-28(39)42-16-19/h11,17-18,20-27,29-32,36-38,40-41H,5-10,12-16H2,1-4H3/t17-,18-,20-,21+,22-,23-,24+,25+,26+,27-,29+,30+,31-,32-,33+,34+,35+/m1/s1

• InChIKey:
• NTSBMKIZRSBFTA-AIDOXSFESA-N

• Digoxigenin bis-digitoxiside is a metabolite of Digoxin, which is a heart medication. Study indicates that digoxin acts as an inhibitor of HIF-1α synthesis, reduces protein levels and thus suppresses tumor growth in mice.

1-Ethoxy-4-[2,2,2-trichloro-1-(4-methylphenyl)ethyl]benzene

• CAS RN:
• 34197-05-2

• Formula:
• C17H17Cl3O

• InChI:
• InChI=1S/C17H17Cl3O/c1-3-21-15-10-8-14(9-11-15)16(17(18,19)20)13-6-4-12(2)5-7-13/h4-11,16H,3H2,1-2H3

• InChIKey:
• BXBLFNGPERAXLB-UHFFFAOYSA-N

• 1-Ethoxy-4-[2,2,2-trichloro-1-(4-methylphenyl)ethyl]benzene is a useful research compound. Its molecular formula is C17H17Cl3O and its molecular weight is 343.7 g/mol. The purity is usually 95%.

(2R)-2-(dimethylamino)propan-1-ol

In Stock

• CAS RN:
• 55197-05-2

• Formula:
• C5H13NO

• InChI:
• InChI=1S/C5H13NO/c1-5(4-7)6(2)3/h5,7H,4H2,1-3H3/t5-/m1/s1

• InChIKey:
• PBKGYWLWIJLDGZ-RXMQYKEDSA-N

• (2R)-2-(dimethylamino)propan-1-ol is a useful research compound. Its molecular formula is C5H13NO and its molecular weight is 103.165. The purity is usually 95%.

Ethyl 2-(N-methylacetamido)acetate

In Stock

• CAS RN:
• 34597-05-2

• Formula:
• C7H13NO3

• InChI:
• InChI=1S/C7H13NO3/c1-4-11-7(10)5-8(3)6(2)9/h4-5H2,1-3H3

• InChIKey:
• CLDAJCQRVCXYIR-UHFFFAOYSA-N

• Ethyl 2-(N-methylacetamido)acetate is a useful research compound. Its molecular formula is C7H13NO3 and its molecular weight is 159.18 g/mol. The purity is usually 95%.

4-(2-Oxo-2-phenylethyl)benzene-1-sulfonamide

• CAS RN:
• 181697-05-2

• Formula:
• C14H13NO3S

• InChI:
• InChI=1S/C14H13NO3S/c15-19(17,18)13-8-6-11(7-9-13)10-14(16)12-4-2-1-3-5-12/h1-9H,10H2,(H2,15,17,18)

• InChIKey:
• ADDQDQRGILNXTJ-UHFFFAOYSA-N

• 4-(2-Oxo-2-phenylethyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C14H13NO3S and its molecular weight is 275.32 g/mol. The purity is usually 95%.

4-Amino-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoic acid

In Stock

• CAS RN:
• 217197-05-2

• Formula:
• C14H19NO4

• InChI:
• InChI=1S/C14H19NO4/c1-13(2)7-18-14(3,19-8-13)11-6-9(15)4-5-10(11)12(16)17/h4-6H,7-8,15H2,1-3H3,(H,16,17)

• InChIKey:
• KPPUNPZCNYWBIM-UHFFFAOYSA-N

• 4-Amino-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoic acid is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.3 g/mol. The purity is usually 95%.

N-benzyl-3-[(4-chlorophenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine

Usually In Stock

• CAS RN:
• 872197-05-2

• Formula:
• C22H16ClN5O2S

• InChI:
• InChI=1S/C22H16ClN5O2S/c23-16-10-12-17(13-11-16)31(29,30)22-21-25-20(24-14-15-6-2-1-3-7-15)18-8-4-5-9-19(18)28(21)27-26-22/h1-13H,14H2,(H,24,25)

• InChIKey:
• HMXGGMMNJAWJFH-UHFFFAOYSA-N

• N-benzyl-3-[(4-chlorophenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C22H16ClN5O2S and its molecular weight is 449.91. The purity is usually 95%.

N-(4-amino-6-oxo-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

In Stock

• CAS RN:
• 872597-05-2

• Formula:
• C23H23FN6O3S

• InChI:
• InChI=1S/C23H23FN6O3S/c24-16-8-6-15(7-9-16)21(32)26-19-20(25)27-23(28-22(19)33)34-14-18(31)30-12-10-29(11-13-30)17-4-2-1-3-5-17/h1-9H,10-14H2,(H,26,32)(H3,25,27,28,33)

• InChIKey:
• GQBWPIKSTBMWTE-UHFFFAOYSA-N

• N-(4-amino-6-oxo-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C23H23FN6O3S and its molecular weight is 482.53. The purity is usually 95%.

Nepicastat

In Stock

• CAS RN:
• 173997-05-2

• Formula:
• C14H15F2N3S

• InChI:
• InChI=1S/C14H15F2N3S/c15-9-3-8-4-10(1-2-12(8)13(16)5-9)19-11(6-17)7-18-14(19)20/h3,5,7,10H,1-2,4,6,17H2,(H,18,20)/t10-/m0/s1

• InChIKey:
• YZZVIKDAOTXDEB-JTQLQIEISA-N

• Nepicastat is a member of the class of 1,3-dihydroimidazole-2-thiones that is 1,3-dihydro-2H-imidazole-2-thione in which one of the nitrogens is substituted by a 5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-yl group while the carbon adjacent to it is substituted by an aminomethyl group (the S enantiomer). It is a potent and selective inhibitor of both bovine and human dopamine beta-hydroxylase, an enzyme that catalyzes the conversion of dopamine to norepinephrine. It has a role as an EC 1.14.17.1 (dopamine beta-monooxygenase) inhibitor. It is a member of tetralins, an organofluorine compound, a primary amino compound and a member of 1,3-dihydroimidazole-2-thiones.
  Nepicastat has been investigated for the treatment of Cocaine Dependence and Posttraumatic Stress Disorder.

2-Methyl-3-pyridin-3-ylbutan-1-ol

Usually In Stock

• CAS RN:
• 2248297-05-2

• Formula:
• C10H15NO

• InChI:
• InChI=1S/C10H15NO/c1-8(7-12)9(2)10-4-3-5-11-6-10/h3-6,8-9,12H,7H2,1-2H3

• InChIKey:
• AYGARBWAUGJZJZ-UHFFFAOYSA-N

• 2-Methyl-3-pyridin-3-ylbutan-1-ol is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.236. The purity is usually 95%.

N-[2-Hydroxy-2-[2-(trifluoromethyl)phenyl]ethyl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361897-05-2

• Formula:
• C18H21F3N2O3

• InChI:
• InChI=1S/C18H21F3N2O3/c1-2-16(25)23-9-7-12(8-10-23)17(26)22-11-15(24)13-5-3-4-6-14(13)18(19,20)21/h2-6,12,15,24H,1,7-11H2,(H,22,26)

• InChIKey:
• HSKTXKPCWLCYDI-UHFFFAOYSA-N

• N-[2-Hydroxy-2-[2-(trifluoromethyl)phenyl]ethyl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H21F3N2O3 and its molecular weight is 370.372. The purity is usually 95%.

3-Methyl-2-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]imidazo[4,5-b]pyridine

Usually In Stock

• CAS RN:
• 2379997-05-2

• Formula:
• C18H22N6O

• InChI:
• InChI=1S/C18H22N6O/c1-13-9-20-17(21-10-13)25-12-14-5-4-8-24(11-14)18-22-15-6-3-7-19-16(15)23(18)2/h3,6-7,9-10,14H,4-5,8,11-12H2,1-2H3

• InChIKey:
• PSKJXLNEIVAFHG-UHFFFAOYSA-N

• 3-Methyl-2-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C18H22N6O and its molecular weight is 338.415. The purity is usually 95%.

Fmoc-Agb(Pbf,Boc)

In Stock

• CAS RN:
• 2612397-05-2

• Formula:
• C38H46N4O9S

• InChI:
• InChI=1S/C38H46N4O9S/c1-21-22(2)32(23(3)28-19-38(7,8)50-31(21)28)52(47,48)42-34(41-36(46)51-37(4,5)6)39-18-17-30(33(43)44)40-35(45)49-20-29-26-15-11-9-13-24(26)25-14-10-12-16-27(25)29/h9-16,29-30H,17-20H2,1-8H3,(H,40,45)(H,43,44)(H2,39,41,42,46)/t30-/m0/s1

• InChIKey:
• WCVFDVTWTKHJQZ-PMERELPUSA-N

• Fmoc-Agb(Pbf,Boc) is a useful research compound. Its molecular formula is C38H46N4O9S and its molecular weight is 734.9 g/mol. The purity is usually 95%.

1,2-Diazaspiro[4.6]undecan-3-one

In Stock

• CAS RN:
• 1784397-05-2

• Formula:
• C9H16N2O

• InChI:
• InChI=1S/C9H16N2O/c12-8-7-9(11-10-8)5-3-1-2-4-6-9/h11H,1-7H2,(H,10,12)

• InChIKey:
• GQYIAGSPAJELFY-UHFFFAOYSA-N

• 1,2-Diazaspiro[4.6]undecan-3-one is a useful research compound. Its molecular formula is C9H16N2O and its molecular weight is 168.24. The purity is usually 95%.

5-Oxo-5-[3-(1-piperidinylcarbonyl)anilino]-pentanoic acid

In Stock

• CAS RN:
• 1030497-05-2

• Formula:
• C17H22N2O4

• InChI:
• InChI=1S/C17H22N2O4/c20-15(8-5-9-16(21)22)18-14-7-4-6-13(12-14)17(23)19-10-2-1-3-11-19/h4,6-7,12H,1-3,5,8-11H2,(H,18,20)(H,21,22)

• InChIKey:
• YPPGHBRXQABXEI-UHFFFAOYSA-N

• 5-Oxo-5-[3-(1-piperidinylcarbonyl)anilino]-pentanoic acid is a useful research compound. Its molecular formula is C17H22N2O4 and its molecular weight is 318.4g/mol. The purity is usually 95%.